Cas no 2228846-59-9 (2-2-(methoxymethyl)oxan-2-ylpropan-2-ol)

2-2-(Methoxymethyl)oxan-2-ylpropan-2-ol is a specialized organic compound featuring a tetrahydropyran (oxane) ring with a methoxymethyl substituent and a tertiary alcohol functional group. Its unique structure imparts favorable solubility in polar and semi-polar solvents, making it a versatile intermediate in organic synthesis. The presence of both ether and hydroxyl groups enhances its utility in reactions requiring controlled reactivity, such as protection-deprotection strategies or as a building block in pharmaceutical and agrochemical applications. The compound’s stability under mild conditions and compatibility with a range of reagents further underscore its value in fine chemical synthesis. Its well-defined stereochemistry also makes it suitable for chiral synthesis pathways.
2-2-(methoxymethyl)oxan-2-ylpropan-2-ol structure
2228846-59-9 structure
Product Name:2-2-(methoxymethyl)oxan-2-ylpropan-2-ol
CAS No:2228846-59-9
MF:C10H20O3
MW:188.264003753662
CID:5960207
PubChem ID:165609521
Update Time:2025-06-12

2-2-(methoxymethyl)oxan-2-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-2-(methoxymethyl)oxan-2-ylpropan-2-ol
    • 2-[2-(methoxymethyl)oxan-2-yl]propan-2-ol
    • 2228846-59-9
    • EN300-1736804
    • Inchi: 1S/C10H20O3/c1-9(2,11)10(8-12-3)6-4-5-7-13-10/h11H,4-8H2,1-3H3
    • InChI Key: WQRRMOXYFKNNDI-UHFFFAOYSA-N
    • SMILES: O1CCCCC1(COC)C(C)(C)O

Computed Properties

  • Exact Mass: 188.14124450g/mol
  • Monoisotopic Mass: 188.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 38.7Ų

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Additional information on 2-2-(methoxymethyl)oxan-2-ylpropan-2-ol

Comprehensive Overview of 2-2-(methoxymethyl)oxan-2-ylpropan-2-ol (CAS No. 2228846-59-9): Properties, Applications, and Industry Insights

The chemical compound 2-2-(methoxymethyl)oxan-2-ylpropan-2-ol (CAS No. 2228846-59-9) has garnered significant attention in recent years due to its unique structural properties and versatile applications across various industries. As a derivative of oxane and propanol, this compound features a methoxymethyl group attached to a tetrahydropyran ring, making it a valuable intermediate in organic synthesis. Researchers and manufacturers are increasingly exploring its potential in pharmaceuticals, agrochemicals, and specialty chemicals, aligning with the growing demand for sustainable and high-performance additives.

One of the most searched questions regarding 2-2-(methoxymethyl)oxan-2-ylpropan-2-ol revolves around its synthesis and stability. Studies indicate that the compound can be synthesized via nucleophilic substitution reactions involving oxane derivatives under controlled conditions. Its stability in aqueous and organic solvents makes it suitable for formulations requiring prolonged shelf life. Additionally, its low toxicity profile has sparked interest in cosmetic and personal care applications, where safety and efficacy are paramount.

In the context of green chemistry, 2-2-(methoxymethyl)oxan-2-ylpropan-2-ol stands out as a candidate for biodegradable solvent systems. With industries shifting toward eco-friendly alternatives, this compound’s low environmental persistence and high biodegradability align with global sustainability goals. Recent patents highlight its use in bio-based coatings and adhesives, addressing the surge in demand for renewable materials in packaging and construction sectors.

The pharmaceutical industry has also taken note of CAS No. 2228846-59-9 due to its potential as a chiral building block in drug development. Its rigid oxane backbone and functional groups enable stereoselective synthesis, a critical factor in designing APIs (Active Pharmaceutical Ingredients) with reduced side effects. Online forums and research databases frequently discuss its role in asymmetric catalysis, a hot topic in medicinal chemistry.

From an analytical perspective, advanced techniques like HPLC and GC-MS are employed to characterize 2-2-(methoxymethyl)oxan-2-ylpropan-2-ol, ensuring purity and consistency for industrial use. Regulatory bodies emphasize stringent quality control measures, particularly when the compound is utilized in consumer-facing products. This focus on standardization resonates with current trends in traceability and supply chain transparency.

Market analysts project steady growth for CAS No. 2228846-59-9, driven by its adaptability in niche applications. For instance, its solvent properties are leveraged in electronic cleaning solutions, where residue-free performance is critical. Furthermore, its compatibility with polymeric matrices opens doors for innovations in flexible electronics and 3D printing materials—areas witnessing exponential investment.

In summary, 2-2-(methoxymethyl)oxan-2-ylpropan-2-ol exemplifies the convergence of scientific innovation and industrial utility. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in addressing contemporary challenges in material science and life sciences. Stakeholders are advised to monitor emerging studies and patent filings to capitalize on its expanding applications.

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